Cas no 2353409-74-0 (Bis-(m-PEG4)-amidohexanoic acid)
Bis-(m-PEG4)-amidohexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Bis-(m-PEG4)-amidohexanoic acid
- DA-61703
- (R)-14-Oxo-20-(2,5,8,11-tetraoxatetradecan-14-amido)-2,5,8,11-tetraoxa-15-azahenicosan-21-oic acid
- (2R)-2,6-bis(2,5,8,11-tetraoxatetradecan-14-amido)hexanoic acid
- (2R)-2,6-bis[3-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]propanoylamino]hexanoic acid
- CS-0115560
- HY-140016
- 2353409-74-0
- AKOS040743057
-
- Inchi: 1S/C26H50N2O12/c1-33-11-13-37-19-21-39-17-15-35-9-6-24(29)27-8-4-3-5-23(26(31)32)28-25(30)7-10-36-16-18-40-22-20-38-14-12-34-2/h23H,3-22H2,1-2H3,(H,27,29)(H,28,30)(H,31,32)/t23-/m1/s1
- InChI Key: VEMVVACPIWNZPA-HSZRJFAPSA-N
- SMILES: OC([C@@H](CCCCNC(CCOCCOCCOCCOC)=O)NC(CCOCCOCCOCCOC)=O)=O
Computed Properties
- Exact Mass: 582.33637503g/mol
- Monoisotopic Mass: 582.33637503g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 40
- Rotatable Bond Count: 31
- Complexity: 612
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 169
Bis-(m-PEG4)-amidohexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B936210-100mg |
Bis-(m-PEG4)-amidohexanoic acid |
2353409-74-0 | ≥95% | 100mg |
¥1,440.00 | 2022-09-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1186200-250mg |
Bis-(m-PEG4)-amidohexanoic acid |
2353409-74-0 | 98% | 250mg |
¥6678 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1186200-500mg |
Bis-(m-PEG4)-amidohexanoic acid |
2353409-74-0 | 98% | 500mg |
¥10248 | 2023-04-14 | |
| A2B Chem LLC | AZ98072-250mg |
(R)-2,6-Bis-(m-PEG4)-amidohexanoic acid |
2353409-74-0 | ≥95% | 250mg |
$728.00 | 2024-04-20 | |
| A2B Chem LLC | AZ98072-500mg |
(R)-2,6-Bis-(m-PEG4)-amidohexanoic acid |
2353409-74-0 | ≥95% | 500mg |
$1093.00 | 2024-04-20 | |
| A2B Chem LLC | AZ98072-1g |
(R)-2,6-Bis-(m-PEG4)-amidohexanoic acid |
2353409-74-0 | ≥95% | 1g |
$1616.00 | 2024-04-20 |
Bis-(m-PEG4)-amidohexanoic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on Bis-(m-PEG4)-amidohexanoic acid
Comprehensive Guide to Bis-(m-PEG4)-amidohexanoic acid (CAS No. 2353409-74-0): Properties, Applications, and Innovations
In the rapidly evolving field of bioconjugation and drug delivery, Bis-(m-PEG4)-amidohexanoic acid (CAS No. 2353409-74-0) has emerged as a critical compound for researchers and pharmaceutical developers. This PEGylated linker is widely recognized for its ability to enhance solubility, stability, and biocompatibility in therapeutic formulations. With the growing demand for targeted drug delivery systems and biocompatible materials, this compound has garnered significant attention in both academic and industrial settings.
The molecular structure of Bis-(m-PEG4)-amidohexanoic acid features two methoxy polyethylene glycol (mPEG4) chains linked to a hexanoic acid backbone via amide bonds. This design ensures optimal water solubility while maintaining low immunogenicity, making it ideal for bioconjugation applications. Researchers frequently utilize this compound to modify peptides, proteins, and small molecules, thereby improving their pharmacokinetic profiles. The CAS No. 2353409-74-0 serves as a unique identifier, ensuring precise documentation in regulatory submissions and scientific literature.
One of the most searched topics in the context of PEGylation chemistry revolves around its role in extending half-life of biologics. Bis-(m-PEG4)-amidohexanoic acid addresses this need by providing a spacer that minimizes steric hindrance while maximizing payload delivery. Recent studies highlight its utility in ADC (Antibody-Drug Conjugate) development, where controlled release and reduced toxicity are paramount. Additionally, its compatibility with click chemistry protocols (e.g., azide-alkyne cycloaddition) aligns with trends in modular drug design.
From an SEO perspective, users often search for "PEG linker solubility" or "how to improve drug bioavailability," both of which are directly relevant to this compound. The amidohexanoic acid segment offers a balance between hydrophilicity and enzymatic stability, a feature frequently discussed in forums focused on nanoparticle functionalization. Furthermore, its application in proteolysis-targeting chimeras (PROTACs) has been a hot topic, as it enables precise degradation of disease-causing proteins.
Quality control and scalability are other common concerns among buyers. Bis-(m-PEG4)-amidohexanoic acid is typically synthesized under GMP-like conditions, ensuring batch-to-batch consistency for preclinical and clinical trials. Analytical techniques such as HPLC and mass spectrometry are employed to verify purity, which is crucial for meeting regulatory standards like ICH Q3A. Suppliers often emphasize its low polydispersity index (PDI), a key metric for researchers evaluating PEG-based reagents.
Innovations in sustainable chemistry have also influenced the production of this compound. Manufacturers now adopt green solvents and catalytic methods to reduce environmental impact, responding to the demand for eco-friendly biomaterials. This aligns with broader industry trends, as evidenced by searches for "biodegradable PEG alternatives" and "green synthesis of linkers."
In summary, Bis-(m-PEG4)-amidohexanoic acid (CAS No. 2353409-74-0) represents a versatile tool for modern therapeutics. Its dual PEG4 arms and robust linker chemistry cater to diverse needs—from drug delivery optimization to diagnostic probe design. As the scientific community continues to explore its potential, this compound remains at the forefront of biomedical innovation.
2353409-74-0 (Bis-(m-PEG4)-amidohexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)